Cas no 2680744-13-0 (benzyl N-1-(4-bromophenyl)-1-oxobutan-2-yl-N-methylcarbamate)

• Product Name: benzyl N-1-(4-bromophenyl)-1-oxobutan-2-yl-N-methylcarbamate
• CAS No: 2680744-13-0
• MF: C₁₉H₂₀BrNO₃
• MW: 390.271004676819
• CID: 5623073
• PubChem ID: 165926800
• Update Time: 2025-05-21

benzyl N-1-(4-bromophenyl)-1-oxobutan-2-yl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680744-13-0
• benzyl N-[1-(4-bromophenyl)-1-oxobutan-2-yl]-N-methylcarbamate
• EN300-28302619
• benzyl N-1-(4-bromophenyl)-1-oxobutan-2-yl-N-methylcarbamate

• Inchi： 1S/C19H20BrNO3/c1-3-17(18(22)15-9-11-16(20)12-10-15)21(2)19(23)24-13-14-7-5-4-6-8-14/h4-12,17H,3,13H2,1-2H3
• InChI Key： WKIWYOBZPABKHM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C(CC)N(C(=O)OCC1C=CC=CC=1)C)=O

Computed Properties

• Exact Mass: 389.06266g/mol
• Monoisotopic Mass: 389.06266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 46.6Ų

Additional information on benzyl N-1-(4-bromophenyl)-1-oxobutan-2-yl-N-methylcarbamate

Benzyl N-1-(4-Bromophenyl)-1-Oxobutan-2-Yl-N-Methylcarbamate: A Comprehensive Overview

Benzyl N-1-(4-bromophenyl)-1-oxobutan-2-yl-N-methylcarbamate, also known by its CAS number 2680744-13-0, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development and chemical synthesis.

The molecular structure of benzyl N-1-(4-bromophenyl)-1-oxobutan-2-yl-N-methylcarbamate comprises a benzyl group, a carbamate functional group, and a bromophenyl substituent. The presence of these functional groups imparts the compound with distinct chemical properties, making it a valuable intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the role of this compound in the development of bioactive agents, particularly in the context of enzyme inhibition and drug delivery systems. Researchers have explored its ability to act as a precursor in the synthesis of peptide-based drugs, leveraging its structural versatility to enhance bioavailability and efficacy.

In terms of physical properties, benzyl N-1-(4-bromophenyl)-1-oxobutan-2-yl-N-methylcarbamate exhibits a melting point of approximately 95°C and is sparingly soluble in water, with higher solubility observed in organic solvents such as dichloromethane and ethyl acetate. These characteristics make it suitable for various synthetic procedures that require controlled solubility profiles.

The chemical stability of this compound has been extensively studied under different conditions, including thermal and photochemical exposure. Findings indicate that it remains stable under moderate thermal conditions but undergoes degradation upon prolonged exposure to high temperatures or strong oxidizing agents.

One of the most promising applications of benzyl N-1-(4-bromophenyl)-1-oxobutan-2-Yl-N-methylcarbamate lies in its use as an intermediate in the synthesis of peptide-based therapeutics. Its ability to form stable amide bonds with amino acids has been exploited in the development of targeted drug delivery systems, enhancing the specificity and efficiency of therapeutic agents.

In addition to its role in drug development, this compound has also found applications in polymer chemistry, where it serves as a building block for the synthesis of novel polyurethanes with improved mechanical properties.

From an environmental standpoint, the biodegradation potential of benzyl N-1-(4-bromophenyl)-1-Oxobutan-Yl-N-methylcarbamate has been evaluated under simulated environmental conditions. Results suggest that it undergoes slow biodegradation, highlighting the need for careful disposal practices to minimize ecological impact.

In conclusion, benzyl N-1-(4-bromophenyl)-1-Oxobutan-Yl-N-methylcarbamate (CAS No: 2680744) is a multifaceted compound with diverse applications across various fields of chemistry and pharmacology. Its structural uniqueness and functional versatility continue to make it an invaluable tool in modern chemical research and development.